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Compound of Interest

Compound Name: DACN(Ms) hydrochloride

Cat. No.: B6286754

An In-depth Technical Guide to DACN(Ms) Hydrochloride

For researchers, scientists, and drug development professionals, this document serves as a
comprehensive technical guide on DACN(Ms) hydrochloride, a notable reagent in the field of
bioorthogonal chemistry. This guide outlines its chemical properties, its primary application as a
click chemistry reagent, and provides a generalized experimental workflow for its use.

Core Properties of DACN(Ms) Hydrochloride

DACN(Ms) hydrochloride is a chemical compound utilized in advanced bioconjugation
techniques. Its fundamental properties are summarized below.

Property Value Source
Molecular Formula C8H15CIN202S [1][2]
Molecular Weight 238.73 g/mol [1]

CAS Number 2331322-16-6 [1]

Application in Click Chemistry

DACN(Ms) hydrochloride is primarily recognized as a click chemistry reagent, specifically
containing a cyclononyne alkyne moiety.[3] Click chemistry refers to a class of reactions that
are rapid, selective, high-yield, and can be performed in benign solvents, often including water.
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[3] These characteristics make them exceptionally suitable for biological applications, a field
known as bioorthogonal chemistry, where reactions must occur in the complex environment of
a living system without interfering with native biochemical processes.[3]

DACN(Ms) hydrochloride exhibits high thermal stability, chemical stability, and water solubility,
which are advantageous properties for its use in aqueous biological systems.[3][4] Its high
reactivity in cycloaddition reactions makes it a valuable tool for researchers in various
applications, including drug delivery, imaging, and proteomics.[3]

Generalized Experimental Workflow: Azide-Alkyne
Cycloaddition

The most common application of cyclononyne-containing reagents like DACN(Ms)
hydrochloride is in copper-free click chemistry, specifically the strain-promoted azide-alkyne
cycloaddition (SPAAC). The following diagram illustrates a generalized workflow for labeling a
biomolecule of interest with a reporter tag using DACN(Ms) hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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